N-tert-butyl-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide

• IUPAC Name: N-tert-butyl-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxamide
• InChI: InChI=1S/C23H36N2O2/c1-21(2,3)25-20(27)17-8-7-15-14-6-9-18-23(5,13-11-19(26)24-18)16(14)10-12-22(15,17)4/h11,13-18H,6-10,12H2,1-5H3,(H,24,26)(H,25,27)
• InChI Key: DBEPLOCGEIEOCV-UHFFFAOYSA-N
• Canonical SMILES: CC12CCC3C(C1CCC2C(=O)NC(C)(C)C)CCC4C3(C=CC(=O)N4)C
• Molecular Formula: C23H36N2O2
• DSSTOX Substance ID: DTXSID60861154
• Molecular Weight: 372.5 g/mol
• CAS RN: 1212235-84-1

Description

N-tert-butyl-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide is a useful research compound. Its molecular formula is C23H36N2O2 and its molecular weight is 372.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Cytotoxicity and Anticancer Applications

• A study found that carboxamide-linked quinolines exhibit significant cytotoxicity, which varies with the position of the carboxamide side chain. These compounds are potential anticancer agents, especially against colon tumors (Deady et al., 2001).
• Another research highlighted ring-substituted carboxamides of indeno[1,2-b]quinoline as potent topoisomerase inhibitors, showing strong cytotoxicity against Lewis lung carcinoma (Deady et al., 1999).
• Functionalized amino acid derivatives related to this compound were synthesized and evaluated for their in vitro cytotoxicity against human cancer cell lines, showing promise in ovarian and oral cancers (Kumar et al., 2009).

Synthetic Chemistry and Mechanism Studies

• Studies on the formation of γ-lactones from similar carboxamides have been conducted, providing insights into reaction mechanisms and structural transformations (Verboom & Bos, 2010).
• Research on labeling and evaluation of related quinoline-2-carboxamides as radioligands for peripheral benzodiazepine receptors suggests potential applications in positron emission tomography (PET) imaging (Matarrese et al., 2001).

Other Applications

• A study on the synthesis of aluminum and zinc complexes using pyrrole-based ligands indicates potential utility in catalysis and material science (Qiao et al., 2011).
• Research into novel CFTR potentiators, where similar compounds are used, has implications for treating cystic fibrosis (Hadida et al., 2014).